Cas no 120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane)
120271-23-0 structure
Product name:1-isothiocyanato-15-methylsulfanylpentadecane
1-isothiocyanato-15-methylsulfanylpentadecane Chemical and Physical Properties
Names and Identifiers
-
- 1-isothiocyanato-15-methylsulfanylpentadecane
- 120271-23-0
- 1-ISOTHIOCYANATO-15-(METHYLSULFANYL)PENTADECANE
- DTXSID70767092
-
- Inchi： InChI=1S/C17H33NS2/c1-20-16-14-12-10-8-6-4-2-3-5-7-9-11-13-15-18-17-19/h2-16H2,1H3
- InChI Key： PYSSXKUUGTYCTF-UHFFFAOYSA-N
Computed Properties
- Exact Mass: 315.20544240Da
- Monoisotopic Mass: 315.20544240Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 16
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 8.5
- Topological Polar Surface Area: 69.8Ų
1-isothiocyanato-15-methylsulfanylpentadecane Related Literature
-
Y. D. Chen,J. J. Xu,Y. Wang,H. Chen,Q. J. Luo,X. D. Li,W. P. Zhu RSC Adv., 2017,7, 1260-1265
-
Tian Tian,Shuang Peng,Heng Xiao,Yuelin Long,Boshi Fu,Xiaoe Zhang,Shan Guo,Shaoru Wang,Songmei Liu,Xin Zhou Chem. Commun., 2013,49, 10085-10087
-
Sai Zhang,Xuetao Shen,Zhiping Zheng,Yuanyuan Ma J. Mater. Chem. A, 2015,3, 10504-10511
-
Ganesh N. Nawale,Saeed Bahadorikhalili,Pallabi Sengupta,Sandeep Kadekar,Subhrangsu Chatterjee,Oommen P. Varghese Chem. Commun., 2019,55, 9112-9115
-
Peiwen Ju,Zhaoqiang Zhu,Xiaoxiao Shao,Shengqi Wang,Chunhua Zhao,Xiuzhen Qian,Chongjun Zhao J. Mater. Chem. A, 2017,5, 18777-18785
120271-23-0 (1-isothiocyanato-15-methylsulfanylpentadecane) Related Products
- 2097940-57-1((2E)-1-{3-[(5-bromopyrimidin-2-yl)oxy]pyrrolidin-1-yl}but-2-en-1-one)
- 2167015-58-7(3,3-difluoro-7,7-dimethyltricyclo4.1.1.0,2,4octane-2-carboxylic acid)
- 849675-87-2(Encequidar mesylate)
- 1000287-02-4(1-cyclopentylpiperidin-4-amine hydrochloride)
- 886497-38-7(5-(3-nitrophenyl)-1,2,4-triazin-3-amine)
- 21803-75-8(4-Amino-3-chlorobenzonitrile)
- 2411288-20-3(N-1-(oxan-4-yl)propan-2-ylbut-2-ynamide)
- 1351612-53-7(3-(2,5-dimethylfuran-3-amido)cyclohexyl N-(4-fluorophenyl)carbamate)
- 138357-01-4(1-(dimethylamino)propan-2-yl(methyl)amine)
- 344402-16-0((e)-3-(2,5-Dimethoxyphenyl)acryloyl Chloride)
Recommended suppliers
Hubei Cuiyuan Biotechnology Co.,Ltd
Gold Member
Audited Supplier
CN Supplier
Reagent
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier
CN Supplier
Bulk
